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Compound of Interest

Compound Name: PD 145065

CAS No.: 153049-49-1

Cat. No.: B1679108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PD 145065 is a potent, non-selective antagonist of endothelin (ET) receptors, ETA and ETB.

This document provides detailed application notes and protocols for the preparation and use of

PD 145065 solutions, with a focus on its solubility, stability, and mechanism of action. These

guidelines are intended to ensure consistent and reliable experimental outcomes in research

and drug development settings.

Chemical Properties and Solubility
PD 145065 is a synthetic peptide with the sequence Ac-D-Bhg-Leu-Asp-Ile-Ile-Trp-OH, where

Bhg is 5H-dibenzo[a,d]cycloheptene-5-glycine. Its molecular weight is 950.13 g/mol . The

solubility of PD 145065 is a critical factor for the preparation of stock solutions and

experimental media.

Table 1: Solubility of PD 145065 in Common Solvents
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL

The preferred solvent for

preparing high-concentration

stock solutions.

Ethanol Sparingly soluble

Not recommended for primary

stock solutions due to lower

solubility compared to DMSO.

Water < 1 mg/mL[1]

Considered practically

insoluble in aqueous solutions

alone.

Phosphate-Buffered Saline

(PBS), pH 7.4
Very slightly soluble

Direct dissolution in PBS is not

recommended. Dilution from a

DMSO stock is necessary.

Solution Preparation Protocols
Consistent and accurate preparation of PD 145065 solutions is paramount for reproducible

experimental results. The following protocols outline the recommended procedures for

preparing stock and working solutions.

Preparation of a 10 mM DMSO Stock Solution
Materials:

PD 145065 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Protocol:
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Equilibrate the PD 145065 powder to room temperature before opening the vial to prevent

condensation.

Weigh out the desired amount of PD 145065 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, use 0.95 mg of PD 145065 (Molecular

Weight = 950.13 g/mol ).

Add the appropriate volume of DMSO to the vial containing the PD 145065 powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., 37°C) may be applied to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes to

minimize freeze-thaw cycles and light exposure.

Preparation of Aqueous Working Solutions
Materials:

PD 145065 DMSO stock solution (e.g., 10 mM)

Sterile cell culture medium or buffer (e.g., PBS)

Sterile polypropylene tubes

Calibrated micropipettes

Protocol:

Thaw a single aliquot of the PD 145065 DMSO stock solution at room temperature.

Perform a serial dilution of the DMSO stock solution into the desired aqueous medium to

achieve the final working concentration.

Important: To avoid precipitation, do not exceed a final DMSO concentration of 0.5% in the

aqueous working solution. It is recommended to add the DMSO stock solution to the

aqueous medium while vortexing to ensure rapid and uniform mixing.
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Prepare the working solution fresh for each experiment and use it immediately.

Solution Stability and Storage
The stability of PD 145065 solutions is influenced by storage conditions, including temperature,

light exposure, and pH.

Table 2: Storage and Stability of PD 145065

Form
Storage
Temperature

Shelf Life Notes

Powder -20°C[2] Up to 3 years[2]
Store in a desiccator,

protected from light.

In DMSO (Stock

Solution)
-80°C[1] Up to 1 year[2]

Aliquot to avoid

repeated freeze-thaw

cycles. Store in amber

vials.

Aqueous Working

Solution
Room Temperature Use immediately

Prone to degradation

and precipitation.

Prepare fresh before

each use.

Forced Degradation Studies: Forced degradation studies are essential to understand the

intrinsic stability of a drug substance.[1] While specific data for PD 145065 is not readily

available in the public domain, general guidelines for stress testing can be applied.

Table 3: Recommended Conditions for Forced Degradation Studies
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Condition Protocol

Acidic Hydrolysis
Incubate PD 145065 solution in 0.1 M HCl at

60°C for 24-48 hours.

Alkaline Hydrolysis
Incubate PD 145065 solution in 0.1 M NaOH at

60°C for 24-48 hours.

Oxidative Degradation
Treat PD 145065 solution with 3% H₂O₂ at room

temperature for 24 hours.

Photostability

Expose PD 145065 solution to light providing an

overall illumination of not less than 1.2 million

lux hours and an integrated near ultraviolet

energy of not less than 200 watt hours/square

meter.[1]

Thermal Degradation

Heat PD 145065 powder or solution at a

temperature above the recommended storage

temperature (e.g., 60°C) for a defined period.

Mechanism of Action and Signaling Pathway
PD 145065 is a non-selective antagonist of the endothelin-A (ETA) and endothelin-B (ETB)

receptors.[3][4][5] These receptors are G-protein coupled receptors (GPCRs) that, upon

binding with endothelin peptides (ET-1, ET-2, ET-3), activate several downstream signaling

cascades. The primary signaling pathways affected by endothelin receptor activation include

the mitogen-activated protein kinase (MAPK/ERK) and the phosphatidylinositol 3-kinase

(PI3K)/Akt pathways.

By blocking both ETA and ETB receptors, PD 145065 prevents the activation of these

downstream pathways, leading to the inhibition of cellular processes such as vasoconstriction,

cell proliferation, and inflammation.
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Endothelin signaling pathway and the inhibitory action of PD 145065.

Experimental Workflow
The following diagram illustrates a general workflow for an in vitro experiment using PD 145065
to study its effect on endothelin-induced cellular responses.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1679108/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-pd-145065
https://www.benchchem.com/product/b1679108/docs?utm_src=pdf-body#application-notes-and-protocols-for-pd-145065
https://www.benchchem.com/product/b1679108/docs?utm_src=pdf-body#application-notes-and-protocols-for-pd-145065
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Cell Seeding

Cell Culture (24h)

Pre-treatment with PD 145065

Stimulation with Endothelin

Incubation

Cell Lysis

Western Blot for p-ERK/p-Akt

Data Analysis

End

Click to download full resolution via product page

A typical workflow for in vitro experiments with PD 145065.
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Conclusion
Proper preparation and handling of PD 145065 solutions are crucial for obtaining reliable and

reproducible data. By following these detailed protocols and considering the stability and

solubility characteristics of the compound, researchers can confidently investigate the role of

endothelin receptor antagonism in their experimental systems. The provided diagrams offer a

visual guide to the signaling pathways involved and a template for experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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